Cas no 1805537-78-3 (Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate
• CAS No: 1805537-78-3
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4887284
• Update Time: 2025-05-23

Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate

• Inchi： 1S/C9H8F2INO3/c1-16-7(15)3-5-4(8(10)11)2-6(14)9(12)13-5/h2,8,14H,3H2,1H3
• InChI Key： LOFHSZCFWLHNQP-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CC(=O)OC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate

Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate (CAS No. 1805537-78-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate, identified by its CAS number 1805537-78-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and iodo substituents, coupled with a hydroxyl group, endows this compound with distinct reactivity patterns that are exploited in the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. Recent advancements in medicinal chemistry have highlighted the role of such substituents in improving pharmacokinetic profiles, thereby increasing the overall efficacy of drug molecules. The incorporation of a difluoromethyl moiety into a pharmacophore often leads to improved bioavailability and prolonged half-life, making it a preferred choice for medicinal chemists.

In parallel, the iodo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions. Iodopyridines are well-documented participants in Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the seamless integration of diverse pharmacological scaffolds, enabling the synthesis of structurally diverse and functionally optimized drug candidates. The hydroxyl group further enhances the compound's utility by serving as a nucleophilic site for etherification or esterification reactions, broadening its applicability in synthetic routes.

The significance of Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate is further underscored by its role in the development of targeted therapies. Pyridine derivatives have long been recognized for their biological activity, spanning from antimicrobial to anticancer applications. The structural motifs present in this compound align well with known pharmacophores that interact with specific biological targets. For instance, the combination of a hydroxyl group and an iodine atom is reminiscent of many kinase inhibitors, which are critical in oncology research. Such features make this compound a valuable building block for designing small-molecule inhibitors that modulate critical signaling pathways.

Recent studies have demonstrated the utility of this compound in the synthesis of novel antiviral agents. The< strong>difluoromethyl group's ability to mimic acetyl groups has been leveraged to develop inhibitors that target viral proteases and polymerases. Additionally, the< strong>iodo substituent allows for post-synthetic modifications that can fine-tune binding interactions with viral enzymes. These attributes have made Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate a cornerstone in efforts to combat emerging infectious diseases.

The compound's versatility extends to its application in fragment-based drug discovery (FBDD). FBDD relies on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative chemical modifications to yield lead compounds. The structural features of Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate make it an ideal candidate for generating such fragments due to its balance of reactivity and stability. Its ability to undergo multiple functionalization steps while maintaining structural integrity ensures that it remains a valuable asset in the drug discovery pipeline.

The synthetic methodologies involving Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate have also seen significant advancements. Modern synthetic strategies often employ flow chemistry and continuous manufacturing techniques to enhance efficiency and scalability. These approaches not only improve yield but also reduce waste, aligning with green chemistry principles. The ability to perform multi-step syntheses under controlled conditions without compromising purity makes this compound an attractive choice for industrial applications.

In conclusion, Methyl 3-(difluoromethyl)-5-hydroxy-6-iodopyridine-2-acetate (CAS No. 1805537-78-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes enable its use as a versatile intermediate in the development of bioactive molecules across various therapeutic areas. The< strong>difluoromethyl,< strong>iodo, and hydroxyl functionalities provide multiple avenues for chemical modification, making it an indispensable tool for medicinal chemists engaged in drug discovery and development.